Cas no 1040516-00-4 (4,4''-dibromo-2,2''-methoxycarbonyl-[1,1',4',1'']terphenyl)
1040516-00-4 structure
Product Name:4,4''-dibromo-2,2''-methoxycarbonyl-[1,1',4',1'']terphenyl
CAS No:1040516-00-4
MF:C22H16Br2O4
MW:504.168045043945
MDL:MFCD34550323
CID:2862511
PubChem ID:57572732
Update Time:2025-04-21
4,4''-dibromo-2,2''-methoxycarbonyl-[1,1',4',1'']terphenyl Chemical and Physical Properties
Names and Identifiers
-
- 4,4''-dibromo-2,2''-methoxycarbonyl-[1,1',4',1'']terphenyl
- 4,4"-dibromo-2,2"-methoxycarbonyl-[1,1',4',1"]terphenyl;4,4"-dibromo-2,2"-methoxycarbonyl-[1,1',4',1"]terphenyl;
- Dimethyl 4,4 inverted exclamation mark inverted exclamation mark -Dibromo-[1,1 inverted exclamation mark :4 inverted exclamation mark ,1 inverted exclamation mark inverted exclamation mark -terphenyl]-2,2 inverted exclamation mark inverted exclamation mark -dicarboxylate
- 1040516-00-4
- SCHEMBL12737920
- Dimethyl 4,4''-Dibromo-[1,1':4',1''-terphenyl]-2,2''-dicarboxylate
- SY286618
-
- MDL: MFCD34550323
- Inchi: 1S/C22H16Br2O4/c1-27-21(25)19-11-15(23)7-9-17(19)13-3-5-14(6-4-13)18-10-8-16(24)12-20(18)22(26)28-2/h3-12H,1-2H3
- InChI Key: KTDIJHHOIJDSMR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(=O)OC)C=1)C1C=CC(=CC=1)C1C=CC(=CC=1C(=O)OC)Br
Computed Properties
- Exact Mass: 501.94200
- Monoisotopic Mass: 501.94153Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.60000
- LogP: 6.11880
4,4''-dibromo-2,2''-methoxycarbonyl-[1,1',4',1'']terphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1188437-5g |
Dimethyl 4,4''-Dibromo-[1,1':4',1''-terphenyl]-2,2''-dicarboxylate |
1040516-00-4 | 95% | 5g |
$980 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1188437-5g |
Dimethyl 4,4''-Dibromo-[1,1':4',1''-terphenyl]-2,2''-dicarboxylate |
1040516-00-4 | 95% | 5g |
$980 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1188437-5g |
Dimethyl 4,4''-Dibromo-[1,1':4',1''-terphenyl]-2,2''-dicarboxylate |
1040516-00-4 | 95% | 5g |
$980 | 2025-02-28 |
4,4''-dibromo-2,2''-methoxycarbonyl-[1,1',4',1'']terphenyl Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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